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Compound of Interest

Compound Name: Ethisterone

Cat. No.: B1671409 Get Quote

Application Notes and Protocols for Ethisterone
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper handling, storage, and use

of Ethisterone in a laboratory setting. Adherence to these protocols is crucial for ensuring

experimental accuracy, personnel safety, and compound integrity.

Compound Information
Ethisterone is a synthetic progestin, a derivative of testosterone, that has been used in the

management of gynecological disorders. In a research context, it is utilized to study its effects

as an agonist of the progesterone and androgen receptors.
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Property Value

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-

hydroxy-10,13-dimethyl-

2,6,7,8,9,11,12,14,15,16-decahydro-1H-

cyclopenta[a]phenanthren-3-one

CAS Number 434-03-7

Molecular Formula C₂₁H₂₈O₂

Molecular Weight 312.5 g/mol

Appearance White to off-white crystalline powder[1]

Storage and Stability
Proper storage of Ethisterone is critical to maintain its stability and ensure the reliability of

experimental results.

Table 1: Storage Conditions and Stability of Ethisterone
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Form
Storage

Temperature
Duration Notes

Solid (Crystalline

Powder)
-20°C ≥ 4 years

Protect from light.

Store in a dry, well-

ventilated place.[2]

Stock Solution in

DMSO
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Stock Solution in

DMSO
-20°C Up to 1 month

For shorter-term

storage. Aliquot to

avoid repeated freeze-

thaw cycles. Protect

from light.

Stock Solution in

Ethanol/Methanol
-20°C

General guidance

suggests storage at

-20°C. Stability should

be verified for the

specific application.

Prepare fresh if

possible. Protect from

light.

Solubility Data
Ethisterone is practically insoluble in water but is soluble in several organic solvents.

Table 2: Solubility of Ethisterone in Common Solvents
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Solvent Approximate Solubility Notes

Ethanol ~1 mg/mL[2]

Purge solvent with an inert gas

before preparing the solution.

[2]

Methanol ~1 mg/mL[2]

Purge solvent with an inert gas

before preparing the solution.

[2]

Acetonitrile ~1 mg/mL[2]

Purge solvent with an inert gas

before preparing the solution.

[2]

Dimethyl Sulfoxide (DMSO) ≥ 4 mg/mL
Use fresh, moisture-free

DMSO for best results.

Water Insoluble

Safety and Handling Precautions
Ethisterone is classified as a hazardous substance and requires careful handling to minimize

exposure.[2][3]

Hazard Statements:

Suspected of causing cancer.[2][3]

May damage fertility or the unborn child.[2][3]

May cause harm to breast-fed children.[2][3]

Very toxic to aquatic life with long-lasting effects.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear appropriate chemical-resistant gloves.
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Body Protection: Wear a lab coat.

Respiratory Protection: For handling the powder, use a dust respirator or work in a fume

hood to avoid inhalation of dust.[1]

Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][4]

Handle in a well-ventilated area or in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.

Keep away from sources of ignition.
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Ethisterone Safety Protocol

Hazard Assessment

Personal Protective Equipment (PPE)

Exposure Response

Ethisterone
(Hazardous Solid)

Suspected Carcinogen Reproductive Toxin Aquatic Ecotoxin Required PPE

Requires

Safety Goggles Gloves Lab Coat Dust Respirator
(for powder) In Case of Exposure

If breached

Skin Contact:
Wash with soap & water

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Click to download full resolution via product page

Ethisterone Safety Protocol

Experimental Protocols
Pre-analysis:

Ensure all necessary PPE is worn (safety goggles, gloves, lab coat).

Perform calculations to determine the mass of Ethisterone required. For a 10 mM solution

in 1 mL of DMSO (MW = 312.5 g/mol ):
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Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 312.5 g/mol = 0.003125 g = 3.125 mg.

Procedure:

Weigh 3.125 mg of Ethisterone powder in a sterile microcentrifuge tube.

In a chemical fume hood, add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the Ethisterone is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.

Once dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile microcentrifuge tubes.

Storage:

Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).

Label the tubes clearly with the compound name, concentration, date, and solvent.

Preparation Solubilization Storage

1. Don PPE
(Goggles, Gloves, Lab Coat) 2. Calculate Mass 3. Weigh Ethisterone

(in fume hood)
4. Add Solvent
(e.g., DMSO)

5. Vortex/Warm
to Dissolve

6. Aliquot into
Single-Use Volumes 7. Store at -20°C or -80°C 8. Label Clearly

Click to download full resolution via product page

Ethisterone Handling and Preparation Workflow

This protocol provides a general framework. Specific cell lines, seeding densities, and

treatment times should be optimized for your experimental system.

Cell Seeding:

Culture your target cell line to the desired confluency.
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Trypsinize and count the cells.

Seed the cells into the appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) at

a predetermined density to allow for optimal growth during the experiment.

Allow cells to adhere and recover overnight in a humidified incubator (37°C, 5% CO₂).

Preparation of Working Solutions:

Thaw an aliquot of the Ethisterone stock solution (e.g., 10 mM in DMSO).

Prepare serial dilutions of the stock solution in serum-free culture medium to achieve the

desired final concentrations (e.g., ranging from 1 nM to 10 µM).

Important: Prepare a vehicle control using the same final concentration of DMSO as in the

highest Ethisterone treatment group (typically ≤ 0.1%).

Cell Treatment:

Remove the culture medium from the cells.

Add the prepared working solutions of Ethisterone and the vehicle control to the

respective wells.

Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

Assay Endpoint:

Following incubation, perform the desired downstream analysis, such as:

Cell viability assays (e.g., MTT, CellTiter-Glo®).

Gene expression analysis (e.g., qPCR, Western blot).

Reporter gene assays.

Immunofluorescence staining.

Small Spills (Powder):
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Evacuate the immediate area if necessary.

Wear appropriate PPE (gloves, goggles, lab coat, and dust respirator).

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a labeled, sealable waste container.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.

Large Spills (Powder):

Evacuate the area and restrict access.

Contact your institution's environmental health and safety (EHS) office immediately.

Only personnel trained in hazardous spill cleanup should address large spills.

Mechanism of Action
Ethisterone functions as an agonist for both the progesterone receptor (PR) and the androgen

receptor (AR).[5] Upon binding, these receptors translocate to the nucleus, where they act as

transcription factors to regulate the expression of target genes, leading to various physiological

responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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